2-(3,4-difluorobenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline

• IUPAC Name: 2-[(3,4-difluorophenyl)methyl]-1,3,4,9-tetrahydropyrido[3,4-b]indole
• InChI: InChI=1S/C18H16F2N2/c19-15-6-5-12(9-16(15)20)10-22-8-7-14-13-3-1-2-4-17(13)21-18(14)11-22/h1-6,9,21H,7-8,10-11H2
• InChI Key: GHIAQZHJOBIIRL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C3=CC=CC=C3N2)CC4=CC(=C(C=C4)F)F
• Molecular Formula: C18H16F2N2
• Molecular Weight: 298.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-(3,4-difluorobenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline involves conventional methods. For example, 1-(3,4-dihydroxybenzyl)-1,2,3,4-tetrahydro-β-carboline and its analogs can be synthesized, and their structure further modified through various chemical reactions, such as rearrangement under strong acid conditions to yield isomeric products (Harley-Mason & Waterfield, 1963). Another related compound, 2,9-bis(2,3-difluorobenzyl)-β-carbolineum bromide, is synthesized through decarboxylation of ethyl β-carboline-3-carboxylate with 2,3-difluorobenzyl bromide, highlighting the diverse synthetic pathways that can be explored (Mohideen et al., 2019).

Molecular Structure Analysis

The crystal structure of synthesized compounds like 2,9-bis(2,3-difluorobenzyl)-β-carbolineum bromide provides insights into the molecular arrangement, with detailed parameters such as space group, lattice constants, and molecular geometry, indicating a monoclinic crystal system. This level of structural detail aids in understanding the compound's molecular interactions and stability (Mohideen et al., 2019).